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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

Cat. No.: B1360211 Get Quote

This technical guide provides comprehensive information on the boiling point and related

physical properties of 4-Propylbenzaldehyde (CAS No: 28785-06-0). It is intended for

researchers, scientists, and professionals in drug development and organic synthesis who

require precise data and standardized methodologies for handling this compound.

Physicochemical Properties of 4-
Propylbenzaldehyde
4-Propylbenzaldehyde, also known as p-propylbenzaldehyde, is an aromatic aldehyde with a

propyl group attached to the para position of the benzaldehyde ring.[1] It typically appears as a

colorless to pale yellow liquid.[1] The boiling point is a critical physical constant for its

purification by distillation and for its characterization.

Data Summary:

The following table summarizes the key quantitative data for 4-Propylbenzaldehyde, compiled

from various sources.
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Property Value
Pressure /
Conditions

Citations

Boiling Point 239.00 to 240.00 °C
@ 760.00 mm Hg

(est)
[2]

239.9 °C @ 760 mmHg [3]

240 °C Not specified [4][5]

239.907 °C @ 760 mmHg [6]

Density 0.985 g/cm³ Not specified [3][6]

1.0050 g/mL @ 25 °C (lit.) [7][8]

Refractive Index 1.539 Not specified [3]

n20/D 1.532 (lit.) @ 20 °C [4][6][8]

Flash Point
206.00 °F (96.50 °C)

(est)

TCC (Tag Closed

Cup)
[2]

103 °C (217.4 °F) Closed cup [8]

96.544 °C Not specified [6]

Vapor Pressure 0.039000 mmHg @ 25.00 °C (est) [2]

0.0391 mmHg @ 25 °C [3][4]

Molecular Formula C₁₀H₁₂O [1][3]

Molecular Weight 148.20 g/mol [8][9]

Experimental Protocol: Boiling Point Determination
via the Thiele Tube Method
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[10] For precise determination, especially with small sample volumes, the Thiele tube

method is a common and effective technique.[11]

Apparatus and Materials:
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Thiele tube

High-boiling point mineral oil or silicone oil

Thermometer (calibrated)

Small test tube (e.g., Durham tube or a 75mm test tube)

Capillary tube (sealed at one end)

Sample of 4-Propylbenzaldehyde

Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or other heat source

Stand and clamp

Detailed Methodology:

Sample Preparation: Fill the small test tube with 4-Propylbenzaldehyde to a depth of

approximately 1-2 cm.[12]

Capillary Tube Insertion: Place the capillary tube into the test tube with its open end

submerged in the liquid and the sealed end pointing upwards.[11][13]

Apparatus Assembly: Attach the test tube to the thermometer using a small rubber band.[12]

The bottom of the test tube should be aligned with the thermometer bulb.

Thiele Tube Setup: Clamp the Thiele tube to a stand and fill it with high-boiling point oil,

ensuring the oil level is above the side-arm junction.

Immersion: Insert the thermometer and the attached sample tube into the Thiele tube. The

sample should be positioned near the center of the main body of the tube, fully immersed in

the oil bath.[12]

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner using a slow, even

flame.[11] The shape of the Thiele tube is designed to allow convection currents to maintain
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a uniform temperature throughout the oil bath.[11]

Observation: As the temperature rises, air trapped in the capillary tube will expand and

slowly bubble out. Continue heating until a continuous and rapid stream of bubbles emerges

from the open end of the capillary tube. This indicates that the vapor pressure of the sample

has exceeded the external pressure.

Temperature Reading: Remove the heat source and allow the apparatus to cool slowly. The

stream of bubbles will slow down and eventually stop. The exact temperature at which the

liquid just begins to enter the capillary tube is the boiling point of the sample.

Recording Data: Record this temperature as the observed boiling point. It is also crucial to

record the atmospheric pressure at the time of the experiment, as boiling point is pressure-

dependent.[10]

Visualization of Experimental Workflow
The logical flow of the boiling point determination process using the Thiele tube method is

illustrated below.
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Caption: Workflow for Boiling Point Determination.

Safety and Handling
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4-Propylbenzaldehyde is classified as harmful if swallowed.[3][9] It may cause skin and eye

irritation.[1] Appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat, should be worn during handling. All procedures should be conducted in a well-

ventilated fume hood. The compound is a combustible liquid and should be stored in a cool,

well-ventilated area away from ignition sources.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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